Cas no 2229569-31-5 (N-(4,6-dichloropyridin-3-yl)methylhydroxylamine)

• Product Name: N-(4,6-dichloropyridin-3-yl)methylhydroxylamine
• CAS No: 2229569-31-5
• MF: C₆H₆Cl₂N₂O
• MW: 193.0306391716
• CID: 6589214
• PubChem ID: 165858962
• Update Time: 2025-07-02

N-(4,6-dichloropyridin-3-yl)methylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• N-(4,6-dichloropyridin-3-yl)methylhydroxylamine
• N-[(4,6-dichloropyridin-3-yl)methyl]hydroxylamine
• 2229569-31-5
• EN300-1976668

• Inchi： 1S/C6H6Cl2N2O/c7-5-1-6(8)9-2-4(5)3-10-11/h1-2,10-11H,3H2
• InChI Key： JDMSJAYCXSULEC-UHFFFAOYSA-N
• SMILES： ClC1C=C(N=CC=1CNO)Cl

Computed Properties

• Exact Mass: 191.9857182g/mol
• Monoisotopic Mass: 191.9857182g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 45.2Ų

Additional information on N-(4,6-dichloropyridin-3-yl)methylhydroxylamine

Comprehensive Overview of N-(4,6-dichloropyridin-3-yl)methylhydroxylamine (CAS No. 2229569-31-5)

N-(4,6-dichloropyridin-3-yl)methylhydroxylamine (CAS No. 2229569-31-5) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and material science. This compound, characterized by its unique pyridine backbone and hydroxylamine functional group, serves as a versatile intermediate in the synthesis of more complex molecules. Its molecular structure, featuring two chlorine atoms at the 4 and 6 positions of the pyridine ring, enhances its reactivity and makes it a valuable building block in heterocyclic chemistry.

In recent years, the demand for N-(4,6-dichloropyridin-3-yl)methylhydroxylamine has surged due to its potential applications in drug discovery and crop protection. Researchers are particularly interested in its role as a precursor for biologically active compounds, including antimicrobial agents and enzyme inhibitors. The compound's ability to undergo nucleophilic substitution reactions and oxidation-reduction processes further expands its utility in synthetic chemistry. As the scientific community continues to explore sustainable chemistry and green synthesis methods, this compound's relevance is expected to grow.

One of the most frequently asked questions about CAS No. 2229569-31-5 is its stability and storage conditions. The compound is typically stored under inert conditions to prevent degradation, and its purity is often verified using advanced analytical techniques such as HPLC and NMR spectroscopy. Additionally, its solubility in common organic solvents like dichloromethane and acetonitrile makes it convenient for laboratory use. These properties are critical for researchers working on high-throughput screening and structure-activity relationship (SAR) studies.

The synthesis of N-(4,6-dichloropyridin-3-yl)methylhydroxylamine involves multi-step reactions, often starting from commercially available pyridine derivatives. Recent advancements in catalytic methods and microwave-assisted synthesis have improved the efficiency of its production, reducing both time and cost. This aligns with the broader trend in the chemical industry toward process optimization and waste minimization. Furthermore, the compound's compatibility with flow chemistry techniques has opened new avenues for scalable manufacturing.

From an environmental perspective, the biodegradability and ecotoxicity of N-(4,6-dichloropyridin-3-yl)methylhydroxylamine are subjects of ongoing research. Regulatory agencies emphasize the importance of assessing the environmental impact of chemical intermediates, and this compound is no exception. Studies have shown that its degradation products are relatively benign, which is a positive indicator for its use in eco-friendly formulations. This aspect is particularly relevant to industries focusing on sustainable agriculture and green chemistry.

In conclusion, N-(4,6-dichloropyridin-3-yl)methylhydroxylamine (CAS No. 2229569-31-5) is a compound of significant scientific and industrial interest. Its applications span multiple disciplines, and its synthesis and properties are well-documented in the literature. As research continues to uncover new uses for this molecule, its role in advancing innovative technologies and sustainable practices will undoubtedly expand. For those seeking detailed technical data or sourcing information, consulting specialized chemical databases and supplier catalogs is highly recommended.